2-(ethylamino)ethyl prop-2-enoate, trifluoroacetic acid
Overview
Description
2-(ethylamino)ethyl prop-2-enoate, trifluoroacetic acid is a chemical compound with a unique structure that combines an ethylamino group, a prop-2-enoate group, and trifluoroacetic acid
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(ethylamino)ethyl prop-2-enoate, trifluoroacetic acid typically involves the reaction of ethylamine with prop-2-enoic acid, followed by the introduction of trifluoroacetic acid. The reaction conditions often include controlled temperatures and the use of catalysts to ensure the desired product is obtained with high purity and yield.
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale reactors and continuous flow processes to optimize efficiency. The use of advanced purification techniques, such as distillation and crystallization, ensures that the final product meets the required specifications for various applications.
Chemical Reactions Analysis
Types of Reactions
2-(ethylamino)ethyl prop-2-enoate, trifluoroacetic acid can undergo several types of chemical reactions, including:
Oxidation: The compound can be oxidized to form various oxidation products.
Reduction: Reduction reactions can lead to the formation of reduced derivatives.
Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.
Common Reagents and Conditions
Common reagents used in the reactions of this compound include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions often involve specific temperatures, solvents, and catalysts to achieve the desired outcomes.
Major Products
The major products formed from the reactions of this compound depend on the type of reaction and the reagents used. For example, oxidation may yield carboxylic acids, while reduction could produce amines or alcohols.
Scientific Research Applications
2-(ethylamino)ethyl prop-2-enoate, trifluoroacetic acid has a wide range of applications in scientific research, including:
Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.
Biology: Investigated for its potential biological activity and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties and as a precursor in the synthesis of pharmaceutical compounds.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 2-(ethylamino)ethyl prop-2-enoate, trifluoroacetic acid involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, altering their activity and leading to various biochemical effects. The exact pathways and targets depend on the specific application and context of use.
Comparison with Similar Compounds
2-(ethylamino)ethyl prop-2-enoate, trifluoroacetic acid can be compared with other similar compounds, such as:
2-(methylamino)ethyl prop-2-enoate, trifluoroacetic acid: Similar structure but with a methyl group instead of an ethyl group.
2-(ethylamino)ethyl prop-2-enoate, acetic acid: Similar structure but with acetic acid instead of trifluoroacetic acid.
The uniqueness of this compound lies in its specific combination of functional groups, which imparts distinct chemical properties and reactivity.
Properties
CAS No. |
2680536-35-8 |
|---|---|
Molecular Formula |
C9H14F3NO4 |
Molecular Weight |
257.2 |
Purity |
95 |
Origin of Product |
United States |
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